Cas no 2155855-80-2 (lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate)
lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate Chemical and Physical Properties
Names and Identifiers
-
- lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate
-
- Inchi: 1S/C7H6N2O2S.Li.H/c10-12(11)7-3-1-2-6-4-5-8-9(6)7;;/h1-5H,(H,10,11);;
- InChI Key: GHRUTRUEINDDIO-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2=CC=NN12)(O)=O.[LiH]
lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM411642-100mg |
lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate |
2155855-80-2 | 95%+ | 100mg |
$862 | 2023-03-10 | |
| Chemenu | CM411642-250mg |
lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate |
2155855-80-2 | 95%+ | 250mg |
$1220 | 2023-03-10 | |
| Chemenu | CM411642-500mg |
lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate |
2155855-80-2 | 95%+ | 500mg |
$1906 | 2023-03-10 | |
| Chemenu | CM411642-1g |
lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate |
2155855-80-2 | 95%+ | 1g |
$2438 | 2023-03-10 | |
| Enamine | EN300-752859-0.05g |
lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate |
2155855-80-2 | 95% | 0.05g |
$600.0 | 2024-05-23 | |
| Enamine | EN300-752859-0.1g |
lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate |
2155855-80-2 | 95% | 0.1g |
$783.0 | 2024-05-23 | |
| Enamine | EN300-752859-0.25g |
lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate |
2155855-80-2 | 95% | 0.25g |
$1118.0 | 2024-05-23 | |
| Enamine | EN300-752859-0.5g |
lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate |
2155855-80-2 | 95% | 0.5g |
$1760.0 | 2024-05-23 | |
| Enamine | EN300-752859-1.0g |
lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate |
2155855-80-2 | 95% | 1.0g |
$2257.0 | 2024-05-23 | |
| Enamine | EN300-752859-2.5g |
lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate |
2155855-80-2 | 95% | 2.5g |
$4424.0 | 2024-05-23 |
lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate
Comprehensive Analysis of Lithium(1+) Ion Pyrazolo[1,5-a]Pyridine-7-Sulfinate (CAS No. 2155855-80-2)
The compound lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate (CAS No. 2155855-80-2) has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and materials science. This heterocyclic sulfinate derivative combines the structural features of pyrazolo[1,5-a]pyridine with a lithium sulfinate moiety, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a building block for drug discovery, given the increasing demand for novel small-molecule therapeutics targeting complex diseases.
One of the key advantages of CAS 2155855-80-2 lies in its ability to participate in cross-coupling reactions, which are fundamental to modern organic synthesis. The pyrazolo[1,5-a]pyridine core is known for its electron-rich nature, enhancing reactivity in palladium-catalyzed transformations. Meanwhile, the lithium sulfinate group offers excellent solubility in polar aprotic solvents, facilitating its use in high-throughput screening applications. These characteristics align with current trends in green chemistry, where researchers prioritize efficient reactions with minimal waste.
Recent studies have explored the potential of lithium pyrazolo[1,5-a]pyridine-7-sulfinate in photocatalysis and electrochemical synthesis, two rapidly growing fields that address sustainability challenges. The compound's redox-active properties make it suitable for light-mediated reactions, a topic frequently searched in academic databases. Additionally, its compatibility with flow chemistry systems has been investigated, reflecting the pharmaceutical industry's shift toward continuous manufacturing processes.
From a structural perspective, the pyrazolo[1,5-a]pyridine scaffold in 2155855-80-2 exhibits interesting hydrogen-bonding patterns that influence crystal packing and solubility. Computational chemists have modeled these interactions using density functional theory (DFT), a technique commonly searched alongside molecular modeling queries. These studies reveal how subtle modifications to the sulfinate group can tune the compound's physicochemical properties for specific applications.
The stability profile of lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate under various conditions has been thoroughly characterized. Unlike some reactive organolithium compounds, this derivative demonstrates remarkable air stability in solid form, though it requires anhydrous conditions for long-term storage. This balance between reactivity and stability makes it particularly valuable for parallel synthesis approaches, where researchers simultaneously explore multiple reaction pathways.
In the context of medicinal chemistry, the pyrazolo[1,5-a]pyridine nucleus shares structural similarities with purine bases, suggesting potential bioisosteric replacements in drug design. Patent literature reveals growing interest in CAS 2155855-80-2 for developing kinase inhibitors and GPCR modulators, addressing frequent search terms related to targeted cancer therapies. The compound's ability to introduce both sulfur-containing and nitrogen-rich pharmacophores in a single step enhances its appeal for fragment-based drug discovery.
Analytical characterization of lithium pyrazolo[1,5-a]pyridine-7-sulfinate typically involves NMR spectroscopy (particularly 7Li NMR for the lithium counterion), mass spectrometry, and X-ray crystallography. These techniques confirm the compound's purity and structural integrity, which are critical for quality control in pharmaceutical manufacturing. Recent advancements in benchtop NMR technology have made such analyses more accessible, a trend reflected in laboratory equipment search queries.
Looking forward, researchers anticipate expanded applications of 2155855-80-2 in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its dual functionality could enable novel materials with tailored porosity. The compound's potential in battery electrolytes is also under investigation, aligning with global interest in energy storage solutions. As synthetic methodologies evolve, lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate will likely play an increasingly important role at the intersection of organic chemistry and materials science.
2155855-80-2 (lithium(1+) ion pyrazolo[1,5-a]pyridine-7-sulfinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)